3,3'-[3,5-Difluoro-4-methyl-2,6-pyridylenebis(oxy)]-bis(benzenecarboximidamide)

• Molecular Formula: C20H18F2N5O2+
• Molecular Weight: 398.4 g/mol
• IUPAC Name: [amino-[3-[6-(3-carbamimidoylphenoxy)-3,5-difluoro-4-methylpyridin-2-yl]oxyphenyl]methylidene]azanium
• InChI: InChI=1S/C20H17F2N5O2/c1-10-15(21)19(28-13-6-2-4-11(8-13)17(23)24)27-20(16(10)22)29-14-7-3-5-12(9-14)18(25)26/h2-9H,1H3,(H3,23,24)(H3,25,26)/p+1
• InChI Key: ZXIHYCYAQUQHSG-UHFFFAOYSA-O
• Canonical SMILES: CC1=C(C(=NC(=C1F)OC2=CC=CC(=C2)C(=N)N)OC3=CC=CC(=C3)C(=[NH2+])N)F

Description

These compounds contain the dialkyl ether functional group, with the formula ROR’, where R and R’ are aryl groups . ZK-805623 has been studied for its potential therapeutic applications, particularly as an inhibitor of factor Xa, an enzyme involved in the coagulation cascade .

Preparation Methods

The synthesis of ZK-805623 involves multiple steps, including the formation of key intermediates and the final coupling reactions. The synthetic route typically starts with the preparation of 3,5-difluoro-4-methylpyridine, which is then subjected to various reactions to introduce the necessary functional groups. The final step involves the coupling of 3,5-difluoro-4-methylpyridine with 3-carbamimidoylphenoxy and benzenecarboximidamide derivatives under specific reaction conditions . Industrial production methods for ZK-805623 are not widely documented, but they likely involve similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

ZK-805623 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: ZK-805623 can undergo substitution reactions, particularly involving the aryl groups, to introduce different substituents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: The compound is used as a model molecule for studying diarylether chemistry and its reactivity.

Biology: ZK-805623 is investigated for its interactions with biological molecules, particularly enzymes like factor Xa.

Medicine: The primary focus of research is on its potential as an anticoagulant due to its ability to inhibit factor Xa, which plays a crucial role in blood coagulation.

Industry: The compound’s unique chemical properties make it a candidate for various industrial applications, including the development of new materials and chemical processes.

Mechanism of Action

ZK-805623 exerts its effects by inhibiting factor Xa, an enzyme that is part of the prothrombinase complex involved in the conversion of prothrombin to thrombin during the coagulation process . By inhibiting factor Xa, ZK-805623 effectively reduces the formation of thrombin, thereby preventing blood clot formation. The molecular targets and pathways involved include the active site of factor Xa and the associated signaling pathways that regulate coagulation .

Comparison with Similar Compounds

ZK-805623 is unique among factor Xa inhibitors due to its specific chemical structure and high selectivity for factor Xa. Similar compounds include:

Rivaroxaban: Another factor Xa inhibitor with a different chemical structure but similar anticoagulant properties.

Apixaban: A factor Xa inhibitor used clinically for preventing and treating thromboembolic disorders.

Edoxaban: Another clinically used factor Xa inhibitor with a distinct chemical structure. Compared to these compounds, ZK-805623 offers unique advantages in terms of its selectivity and potential for further chemical modifications